Cas no 32806-76-1 (2-Pentenoic acid, 2,3,5,5-tetrachloro-4-oxo-)

• Product Name: 2-Pentenoic acid, 2,3,5,5-tetrachloro-4-oxo-
• CAS No: 32806-76-1
• MF: C₅H₂Cl₄O₃
• MW: 251.879578113556
• CID: 3940033
• PubChem ID: 54229078
• Update Time: 2025-04-22

2-Pentenoic acid, 2,3,5,5-tetrachloro-4-oxo- Chemical and Physical Properties

Names and Identifiers

• 2-Pentenoic acid, 2,3,5,5-tetrachloro-4-oxo-
• DTXSID601023299
• 32806-76-1
• SCHEMBL11807466
• 2,3,5,5-Tetrachloro-4-oxo-2-pentenoic acid

• Inchi： 1S/C5H2Cl4O3/c6-1(2(7)5(11)12)3(10)4(8)9/h4H,(H,11,12)
• InChI Key： QHYCCVUJZIPAMP-UHFFFAOYSA-N
• SMILES： ClC(=C(C(=O)O)Cl)C(C(Cl)Cl)=O

Computed Properties

• Exact Mass: 251.872855g/mol
• Monoisotopic Mass: 249.875805g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 54.4Ų